
Application Notes and Protocols: MeCY5-NHS
Ester in Flow Cytometry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MeCY5-NHS ester triethylamine

Cat. No.: B15584509 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the use of MeCY5-NHS ester, a bright

and photostable far-red fluorescent dye, in key flow cytometry applications. MeCY5-NHS ester

is an amine-reactive dye ideal for labeling proteins and tracking cells, offering minimal

autofluorescence and high sensitivity.

Introduction to MeCY5-NHS Ester
MeCY5-NHS ester is a fluorescent labeling reagent that efficiently conjugates with primary

amine groups on proteins and other biomolecules.[1][2] Its N-hydroxysuccinimide (NHS) ester

functional group reacts with primary amines, such as those found on the side chain of lysine

residues, to form a stable amide bond. The sulfonated cyanine dye, MeCY5, exhibits strong

fluorescence in the far-red region of the spectrum, making it compatible with the 633 nm or 647

nm laser lines commonly found on flow cytometers.[1][2] The sulfonate groups enhance its

water solubility, reducing the tendency for aggregation in aqueous buffers.[3]

Key Features:

Far-Red Fluorescence: Minimizes interference from cellular autofluorescence, leading to

improved signal-to-noise ratios.[1]

High Molar Extinction Coefficient: Results in bright, easily detectable signals.[1][2][3]
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Amine-Reactivity: Enables straightforward labeling of proteins, antibodies, and other

molecules containing primary amines.[1]

Photostability: Resistant to photobleaching, allowing for robust and reproducible

measurements.[2]

Spectral Properties
Proper setup of the flow cytometer is crucial for optimal detection of MeCY5 fluorescence. The

spectral properties of MeCY5 are summarized in the table below.

Parameter Value Reference

Excitation Maximum (λex) ~649 nm [2][3]

Emission Maximum (λem) ~670 nm [1][2][3]

Molar Extinction Coefficient ~250,000 M⁻¹cm⁻¹ [1][2][3]

Recommended Laser Line 633 nm or 647 nm [1][2]

Recommended Emission Filter 660/20 BP or similar -

Application: Cell Proliferation Assay
MeCY5-NHS ester can be used to track cell proliferation by covalently labeling intracellular

proteins. As cells divide, the dye is distributed equally between daughter cells, resulting in a

sequential halving of fluorescence intensity with each cell division. This allows for the

quantitative analysis of cell proliferation over time.

Experimental Workflow: Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: MeCY5-NHS Ester in
Flow Cytometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584509#using-mecy5-nhs-ester-in-flow-cytometry-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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